5,5-Dimethyl-9-phenyl-13-pyridin-4-yl-2-oxa-12,14,15,17-tetrazatetracyclo[8.7.0.03,8.011,15]heptadeca-1(10),3(8),11,13,16-pentaen-7-one
5,5-Dimethyl-9-phenyl-13-pyridin-4-yl-2-oxa-12,14,15,17-tetrazatetracyclo[8.7.0.03,8.011,15]heptadeca-1(10),3(8),11,13,16-pentaen-7-one
Brand Name:
Vulcanchem
CAS No.:
846581-63-3
VCID:
VC0356805
InChI:
InChI=1S/C25H21N5O2/c1-25(2)12-17(31)20-18(13-25)32-24-21(19(20)15-6-4-3-5-7-15)23-28-22(29-30(23)14-27-24)16-8-10-26-11-9-16/h3-11,14,19H,12-13H2,1-2H3
SMILES:
CC1(CC2=C(C(C3=C(O2)N=CN4C3=NC(=N4)C5=CC=NC=C5)C6=CC=CC=C6)C(=O)C1)C
Molecular Formula:
C25H21N5O2
Molecular Weight:
423.5g/mol
5,5-Dimethyl-9-phenyl-13-pyridin-4-yl-2-oxa-12,14,15,17-tetrazatetracyclo[8.7.0.03,8.011,15]heptadeca-1(10),3(8),11,13,16-pentaen-7-one
CAS No.: 846581-63-3
Main Products
VCID: VC0356805
Molecular Formula: C25H21N5O2
Molecular Weight: 423.5g/mol
CAS No. | 846581-63-3 |
---|---|
Product Name | 5,5-Dimethyl-9-phenyl-13-pyridin-4-yl-2-oxa-12,14,15,17-tetrazatetracyclo[8.7.0.03,8.011,15]heptadeca-1(10),3(8),11,13,16-pentaen-7-one |
Molecular Formula | C25H21N5O2 |
Molecular Weight | 423.5g/mol |
IUPAC Name | 5,5-dimethyl-9-phenyl-13-pyridin-4-yl-2-oxa-12,14,15,17-tetrazatetracyclo[8.7.0.03,8.011,15]heptadeca-1(10),3(8),11,13,16-pentaen-7-one |
Standard InChI | InChI=1S/C25H21N5O2/c1-25(2)12-17(31)20-18(13-25)32-24-21(19(20)15-6-4-3-5-7-15)23-28-22(29-30(23)14-27-24)16-8-10-26-11-9-16/h3-11,14,19H,12-13H2,1-2H3 |
Standard InChIKey | XIBKFZBGAVEEIZ-UHFFFAOYSA-N |
SMILES | CC1(CC2=C(C(C3=C(O2)N=CN4C3=NC(=N4)C5=CC=NC=C5)C6=CC=CC=C6)C(=O)C1)C |
Canonical SMILES | CC1(CC2=C(C(C3=C(O2)N=CN4C3=NC(=N4)C5=CC=NC=C5)C6=CC=CC=C6)C(=O)C1)C |
PubChem Compound | 3282463 |
Last Modified | Nov 11 2021 |
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